Cas no 55133-78-3 (diethyl (pyrrolidin-1-ylmethylidene)propanedioate)
55133-78-3 structure
Product Name:diethyl (pyrrolidin-1-ylmethylidene)propanedioate
CAS No:55133-78-3
MF:C12H19NO4
MW:241.28356385231
CID:943415
PubChem ID:294330
Update Time:2025-04-19
diethyl (pyrrolidin-1-ylmethylidene)propanedioate Chemical and Physical Properties
Names and Identifiers
-
- diethyl (pyrrolidin-1-ylmethylidene)propanedioate
- 2-(1-Pyrrolidinylmethylene)malonic acid diethyl ester
- Diethyl (1-pyrrolidinemethylene)malonate
- Pyrrolidinomethylen-malonsaeure-diaethylester
- DB-312451
- Diethyl [(pyrrolidin-1-yl)methylidene]propanedioate
- 55133-78-3
- DTXSID70970488
- NSC-162398
- Propanedioic acid, (1-pyrrolidinylmethylene)-, diethyl ester
- Diethyl 2-(1-pyrrolidinylmethylene)malonate #
- NSEAIZBXBUHBIT-UHFFFAOYSA-N
- NSC162398
-
- Inchi: 1S/C12H19NO4/c1-3-16-11(14)10(12(15)17-4-2)9-13-7-5-6-8-13/h9H,3-8H2,1-2H3
- InChI Key: NSEAIZBXBUHBIT-UHFFFAOYSA-N
- SMILES: O(CC)C(/C(/C(=O)OCC)=C/N1CCCC1)=O
Computed Properties
- Exact Mass: 241.13147
- Monoisotopic Mass: 241.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.177
- Boiling Point: 294.3°C at 760 mmHg
- Flash Point: 131.8°C
- Refractive Index: 1.54
- PSA: 55.84
- LogP: 1.03020
diethyl (pyrrolidin-1-ylmethylidene)propanedioate Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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